Cas no 438002-26-7 (Glycine, alanyl-,methyl ester (9CI))

• Product Name: Glycine, alanyl-,methyl ester (9CI)
• CAS No: 438002-26-7
• MF: C₆H₁₂N₂O₃
• MW: 160.171081542969
• CID: 327179
• PubChem ID: 437655
• Update Time: 2025-04-19

Glycine, alanyl-,methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Glycine, alanyl-,methyl ester (9CI)
• Methyl L-alanylglycinate
• CS-0084223
• AKOS009131936
• 78551-49-2
• FT-0772416
• HY-W034294
• SCHEMBL5641925
• DTXSID70331353
• Methyl alanylglycinate
• Glycine, alanyl-, methyl ester (9CI)
• methyl 2-(2-aminopropanoylamino)acetate
• 438002-26-7
• METHYL 2-(2-AMINOPROPANAMIDO)ACETATE
• DS-000468
• DB-014838

• Inchi： 1S/C6H12N2O3/c1-4(7)6(10)8-3-5(9)11-2/h4H,3,7H2,1-2H3,(H,8,10)
• InChI Key： SEGPJFKYVJYBFH-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)NCC(=O)OC

Computed Properties

• Exact Mass: 160.08479225g/mol
• Monoisotopic Mass: 160.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.135
• Melting Point: 101-102 ºC
• Boiling Point: 296 ºC
• Flash Point: 133 ºC
• PSA: 84.91000
• LogP: 0.16340